Cas no 76454-48-3 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R)- (9CI))

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R)- (9CI)
• CAS No: 76454-48-3
• MF: C₈H₈Br₂NNaO₃S
• MW: 381.016790390015
• CID: 577061
• PubChem ID: 44148271
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, sodium salt, (2S,5R)- (9CI)
• sodium (2S-cis)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• sodium,(2S,5R)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Sodium (2S-cis)-6,6-dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• EINECS 278-469-8
• SCHEMBL5981064
• DTXSID40227259
• NS00089500
• 76454-48-3

• Inchi： 1S/C8H9Br2NO3S.Na/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)15-7;/h3,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,6+;/m0./s1
• InChI Key： XWUDUANQIPYTLG-KQRLMAEXSA-M
• SMILES： BrC1(C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O)Br.[Na+]

Computed Properties

• Exact Mass: 380.847
• Monoisotopic Mass: 378.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7A^2